Cas no 623-08-5 (N-Methyl-p-toluidine)
N-Methyl-p-toluidine (CAS 623-04-1) is an organic compound belonging to the class of aromatic amines, specifically a methylated derivative of p-toluidine. It serves as a versatile intermediate in organic synthesis, particularly in the production of dyes, pharmaceuticals, and agrochemicals. The compound exhibits favorable reactivity due to the presence of both methyl and amino functional groups on the aromatic ring, enabling selective electrophilic substitution reactions. Its stability and solubility in common organic solvents enhance its utility in industrial applications. N-Methyl-p-toluidine is also employed in research as a precursor for more complex chemical transformations, offering consistent purity and reliable performance in synthetic processes.
N-Methyl-p-toluidine structure
Product Name:N-Methyl-p-toluidine
CAS No:623-08-5
MF:C8H11N
MW:121.179641962051
MDL:MFCD00025628
CID:39113
PubChem ID:87573272
Update Time:2025-06-08
N-Methyl-p-toluidine Chemical and Physical Properties
Names and Identifiers
-
- N,4-Dimethylaniline
- N-Methyl-p-toluidine
- 4-(Methylamino)Toluene
- N-Methyl-p-methylaniline
- Benzenamine, N,4-dimethyl-
- 4-Methyl-N-methylaniline
- p-Toluidine, N-methyl-
- QCIFLGSATTWUQJ-UHFFFAOYSA-N
- R9R0B2849P
- p,N-Dimethylaniline
- N,p-Dimethylaniline
- n-methyl-p-toluidin
- methyl-p-tolyl-amine
- N-methyl-p-tolylamine
- N,4-Dimethylbenzenamine
- N,4-Dimethylaniline #
- p-methyl-N-methylaniline
- N-Methyl-4-methylaniline
- InChI=1/C8H11N/c1-7-3-5-8(9-2)6-4-7/h3-6,9H,1-2H3
- NC-0213
- Q114603
- M1315
- W-105015
- GEO-01976
- UNII-R9R0B2849P
- 4,N-dimethyl-aniline
- SCHEMBL44533
- QCIFLGSATTWUQJ-UHFFFAOYSA-
- 623-08-5
- N-Methyl-p-toluidine, 98%
- FT-0632615
- DTXSID6060763
- EN300-59273
- CS-W022904
- EINECS 210-769-6
- MFCD00025628
- AKOS000258848
- NS00020530
- N,4-dimethyl-benzenamine
- N-Methyl-p-toluidine,97%
- DB-054125
- n-methyl p-toluidine
- aniline, N,4-dimethyl-
- STL183338
- DTXCID2043294
- 210-769-6
-
- MDL： MFCD00025628
- Inchi： 1S/C8H11N/c1-7-3-5-8(9-2)6-4-7/h3-6,9H,1-2H3
- InChI Key： QCIFLGSATTWUQJ-UHFFFAOYSA-N
- SMILES： N(C)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 121.08900
- Monoisotopic Mass: 121.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 72.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.1
- Topological Polar Surface Area: 12
Experimental Properties
- Color/Form: Yellow to brown transparent liquid
- Density: 0.958 g/mL at 25 °C(lit.)
- Melting Point: -10.08°C (estimate)
- Boiling Point: 212°C(lit.)
- Flash Point: Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
- Refractive Index: n20/D 1.557(lit.)
- PSA: 12.03000
- LogP: 2.10970
- Solubility: Insoluble in water, soluble in acetone, miscible in ethanol and diethyl ether.
N-Methyl-p-toluidine Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H227-H301+H311+H331-H412
- Warning Statement： P210-P261-P264-P270-P271-P273-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P370+P378-P403+P233-P405-P501
- Hazardous Material transportation number：UN 2810 6.1/PG 2
- WGK Germany：3
- Hazard Category Code： 23/24/25-33-52/53
- Safety Instruction： S28-S36/37-S45
-
Hazardous Material Identification：
- Packing Group：II
- Hazard Level：6.1(a)
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：Store at room temperature
- Safety Term：6.1(a)
- Packing Group：II
- Risk Phrases：R23/24/25; R33; R52/53
N-Methyl-p-toluidine Customs Data
- HS CODE：2921430090
- Customs Data：
China Customs Code:
2921430090Overview:
2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union
Summary:
HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
N-Methyl-p-toluidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 009655-25g |
4-Methyl-N-methylaniline |
623-08-5 | 95% | 25g |
￡13.00 | 2022-02-28 | |
| Fluorochem | 009655-100g |
4-Methyl-N-methylaniline |
623-08-5 | 95% | 100g |
￡45.00 | 2022-02-28 | |
| Fluorochem | 009655-500g |
4-Methyl-N-methylaniline |
623-08-5 | 95% | 500g |
￡208.00 | 2022-02-28 | |
| TRC | M339635-1mL |
N-Methyl-p-toluidine |
623-08-5 | 1mL |
$ 50.00 | 2022-06-03 | ||
| TRC | M339635-2mL |
N-Methyl-p-toluidine |
623-08-5 | 2mL |
$ 65.00 | 2022-06-03 | ||
| TRC | M339635-10mg |
N-Methyl-p-toluidine |
623-08-5 | 10mg |
$ 80.00 | 2022-06-03 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY006456-5g |
N-Methyl-p-toluidine |
623-08-5 | ≥98% | 5g |
¥40.00 | 2025-04-13 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY006456-25g |
N-Methyl-p-toluidine |
623-08-5 | ≥98% | 25g |
¥40.00 | 2025-04-13 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY006456-100g |
N-Methyl-p-toluidine |
623-08-5 | ≥98% | 100g |
¥40.00 | 2025-04-13 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY006456-500g |
N-Methyl-p-toluidine |
623-08-5 | ≥98% | 500g |
¥149.00 | 2025-04-13 |
N-Methyl-p-toluidine Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:623-08-5)N-Methyl-p-toluidine
Order Number:1637794;sfd6058
Stock Status:in Stock
Quantity:Company Customization/200kg
Purity:98%/99.9%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
(CAS:623-08-5)
Order Number:SFD1968
Stock Status:
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:03
Price ($):
Email:sales1@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:623-08-5)N-甲基-对甲基苯胺
Order Number:LE1637794;LE24969664
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:30
Price ($):discuss personally
Email:18501500038@163.com
N-Methyl-p-toluidine Related Literature
-
Koichi Tanaka,Maya Kinoshita,Jun Kayahara,Yutaro Uebayashi,Kazusada Nakaji,Maja Morawiak,Zofia Urbanczyk-Lipkowska RSC Adv. 2018 8 28139
-
2. Thermolysis of polyazapentadienes. Part 6. Gas-phase cyclisation of 1,5-diaryl-1,5-diazapentadienes: mechanistic aspects and some synthetic applicationsHamish McNab,M. Elizabeth-Ann Murray J. Chem. Soc. Perkin Trans. 1 1984 1565
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3. Phosphorus-nitrogen compounds. Part 49. The synthesis and mechanism of formation of 6-chloro-5,6,7,12-tetrahydro-2,5,7,10-tetramethyldibenzo[d,g][1,3,2]-diazaphosphocine 6-oxide and 6-sulphideTürsen Demir,Robert A. Shaw J. Chem. Soc. Perkin Trans. 1 1987 1547
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A. Sultan Nasar,G. Libni RSC Adv. 2017 7 34149
-
Fadi M. Younis,Sven Krieck,Helmar G?rls,Matthias Westerhausen Dalton Trans. 2016 45 6241
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